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Compound of Interest

Compound Name: (R)-1-Boc-2-piperidineacetic acid

Cat. No.: B558508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(R)-1-Boc-2-piperidineacetic acid is a chiral heterocyclic compound extensively utilized as a

versatile building block in medicinal and synthetic chemistry. Its unique structure, featuring a

piperidine ring, a carboxylic acid moiety, and a tert-butyloxycarbonyl (Boc) protecting group,

makes it a valuable intermediate for the synthesis of complex molecules, particularly in the

development of novel therapeutics. The Boc group enhances stability and allows for controlled

reactivity, while the chiral center is crucial for creating enantiomerically pure pharmaceuticals,

which is often critical for efficacy and safety.[1][2]

This guide provides a comprehensive overview of its properties, applications, and relevant

experimental methodologies.

Core Properties and Specifications
The physicochemical properties of (R)-1-Boc-2-piperidineacetic acid are summarized below.

This data is essential for its handling, storage, and application in various chemical reactions.
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Property Value Reference(s)

CAS Number 351410-32-7 [1]

Molecular Formula C₁₂H₂₁NO₄ [1]

Molecular Weight 243.3 g/mol [1]

Appearance White solid [1]

Melting Point 93-97 °C [1]

Purity ≥ 99% (by NMR) [1]

Storage Conditions Store at ≤ -4 °C [1]

Synonyms
(R)-(1-Boc-piperidin-2-yl)acetic

acid
[1]

Applications in Research and Development
(R)-1-Boc-2-piperidineacetic acid serves as a key intermediate in several areas of chemical

and pharmaceutical research:

Medicinal Chemistry: It is a fundamental component in the design and synthesis of novel

therapeutic agents. The piperidine scaffold is a common motif in drugs targeting the central

nervous system, and this compound is specifically used in the development of new

analgesics and anti-inflammatory agents.[1][3]

Synthetic Chemistry: As a chiral building block, it is employed in the synthesis of complex

piperidine-based pharmaceuticals, helping to streamline drug discovery processes.[1][4]

Biotechnology and Peptide Synthesis: The compound is utilized in the modification of

peptides and proteins. Its carboxylic acid handle allows for coupling to amines in peptide

chains, while the piperidine ring introduces conformational constraints and other desirable

properties to the resulting biopharmaceuticals.[1][3]
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The following diagram illustrates the role of (R)-1-Boc-2-piperidineacetic acid as a starting

material in a typical drug discovery and development workflow.
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Caption: Workflow of (R)-1-Boc-2-piperidineacetic acid in drug discovery.

Experimental Protocols
While specific protocols for the synthesis of (R)-1-Boc-2-piperidineacetic acid are proprietary

or vary, the following sections detail common, representative experimental procedures for

reactions involving similar Boc-protected piperidine derivatives. These methods are

foundational for professionals working with this class of compounds.

Protocol 1: Amide Bond Formation (Peptide Coupling)
This protocol describes a general method for coupling the carboxylic acid of (R)-1-Boc-2-
piperidineacetic acid with a primary or secondary amine, a fundamental step in many

synthetic pathways.

Materials:

(R)-1-Boc-2-piperidineacetic acid (1.0 eq)

Amine substrate (1.1 eq)

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid

hexafluorophosphate) (1.2 eq)

DIPEA (N,N-Diisopropylethylamine) (3.0 eq)

Anhydrous Dimethylformamide (DMF)

Methodology:

Dissolve (R)-1-Boc-2-piperidineacetic acid in anhydrous DMF in a round-bottom flask

under an inert atmosphere (e.g., Argon).

Add the amine substrate to the solution.

Add DIPEA to the reaction mixture, followed by the solid HATU coupling reagent.
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Stir the reaction mixture at room temperature for 4-12 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Upon completion, quench the reaction with water and extract the product with a suitable

organic solvent (e.g., ethyl acetate).

Wash the combined organic layers sequentially with 5% aqueous citric acid, saturated

aqueous sodium bicarbonate, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by silica gel column chromatography.

Protocol 2: Boc Group Deprotection
This protocol details the standard procedure for removing the Boc protecting group to liberate

the secondary amine on the piperidine ring, which can then be used in subsequent reactions.

Materials:

Boc-protected piperidine derivative

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Triisopropylsilane (TIS) (optional, as a scavenger)

Methodology:

Dissolve the Boc-protected compound in DCM.

Prepare a deprotection cocktail. A common mixture is 95% TFA, 2.5% water, and 2.5% TIS.

Add the deprotection cocktail to the solution of the starting material at room temperature.
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Stir the mixture for 30 minutes to 2 hours. Monitor the deprotection by TLC or LC-MS.

Once the reaction is complete, remove the TFA and DCM under reduced pressure.

The resulting residue is often the TFA salt of the deprotected amine. It can be used directly in

the next step or neutralized by dissolving it in a suitable solvent and washing with a mild

base like saturated sodium bicarbonate solution.

The following diagram illustrates the general workflow for a deprotection and subsequent

functionalization reaction.
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Caption: General workflow for Boc deprotection and subsequent reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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